Cas no 1805441-17-1 (Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methylpyridine-6-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methylpyridine-6-carboxylate
• CAS No: 1805441-17-1
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4803582
• Update Time: 2025-05-20

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methylpyridine-6-carboxylate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-11(16)9-7(10(12)13)4-6(2)8(5-14)15-9/h4,10H,3,5,14H2,1-2H3
• InChI Key： MPJGISCVWLVFLY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)N=C(CN)C(C)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methylpyridine-6-carboxylate

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methylpyridine-6-carboxylate: A Comprehensive Overview

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methylpyridine-6-carboxylate, with CAS No. 1805441-17-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl carboxylate group, an aminomethyl group, a difluoromethyl group, and a methyl group. The combination of these functional groups makes it a promising candidate for various applications in drug discovery and material science.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that can influence its chemical reactivity and biological activity. The ethyl carboxylate group at the 6-position introduces ester functionality, which can participate in various chemical reactions, including hydrolysis and condensation reactions. The aminomethyl group at the 2-position adds nitrogen functionality, which is often associated with hydrogen bonding and potential for bioisosteric replacements in drug design. The difluoromethyl group at the 5-position introduces fluorine atoms, known for their ability to enhance lipophilicity and improve drug-like properties such as absorption and permeability.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique physicochemical properties. The presence of the difluoromethyl group in Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methylpyridine-6-carboxylate makes it a valuable molecule for exploring fluorinated analogs in drug development. For instance, researchers have demonstrated that fluorinated substituents can significantly impact the pharmacokinetic profiles of drugs, leading to improved efficacy and reduced toxicity.

The methyl group at the 3-position further modulates the electronic environment of the molecule, potentially influencing its reactivity and stability. This substitution pattern suggests that the compound may exhibit versatile reactivity under different reaction conditions, making it suitable for various synthetic transformations. For example, the carboxylate ester can be easily converted into other functional groups such as acids or amides through standard chemical reactions.

From a synthetic perspective, Ethyl 2-(aminomethyl)-5-(difluoromethyl)-3-methylpyridine-6-carboxylate can be prepared via a variety of routes. One potential approach involves the nucleophilic substitution of a suitable pyridine derivative with an aminoalkylation reagent followed by subsequent fluorination and alkylation steps. The synthesis strategy would need to account for the steric and electronic effects introduced by each substituent to ensure high yields and purity.

Recent advancements in catalytic methods and transition metal-mediated reactions have opened new avenues for synthesizing complex molecules like this one. For instance, palladium-catalyzed cross-coupling reactions could be employed to introduce specific substituents with high precision. Additionally, the use of microwave-assisted synthesis or continuous flow reactors may offer advantages in terms of reaction time and scalability.

From a biological standpoint, Ethyl 2-(aminomethyl)-5-(difluoromethy l)-3-methy lpyridine-6-carboxy late has shown potential as a lead compound in several therapeutic areas. Its structure suggests that it may act as an inhibitor or modulator of key enzymes or receptors involved in disease pathways. For example, compounds with similar structural motifs have been reported to exhibit anti-inflammatory, antiviral, or anticancer activities.

Preliminary studies indicate that this compound may interact with specific protein targets through hydrogen bonding or hydrophobic interactions due to its functional groups. The presence of both electron-donating (methyl) and electron-withdrawing (fluorinated) groups could create regions of positive charge density or polarity that are critical for binding to biomolecules.

Moreover, computational modeling techniques such as molecular docking and QSAR analysis could provide insights into its binding affinity and selectivity towards particular targets. These studies are essential for guiding further optimization efforts aimed at improving potency and selectivity while minimizing off-target effects.

In terms of applications beyond drug discovery, Ethyl 2-(aminom eth yl ) -5 -( di fluoro meth yl ) -3 -me th yl py ridi ne -6 -car box ylate could find uses in agrochemicals or advanced materials due to its unique chemical properties. For example, its fluorinated nature might confer resistance to UV degradation or enhance thermal stability when incorporated into polymers or coatings.

Looking ahead, ongoing research is likely to focus on optimizing this compound's properties through systematic substitution patterns analysis or stereochemical modifications. Collaborative efforts between chemists and biologists will be crucial for translating this molecule's potential into tangible therapeutic benefits.